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Compound of Interest

Compound Name: AS-85

Cat. No.: B8248211

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of inhibitors targeting the Mycobacterium
tuberculosis Antigen 85 (Ag85) complex, a key enzyme in the biosynthesis of the mycobacterial
cell wall. The activity of the well-characterized inhibitor Ebselen and its derivatives is compared
with another reported inhibitor, 13-AG85. This document summarizes quantitative data, details
experimental methodologies, and provides visual representations of the underlying biological
pathways and experimental workflows.

Data Presentation: Inhibitor Activity Against Antigen 85
and M. tuberculosis

The following tables summarize the inhibitory activities of Ebselen, its derivatives, and 13-AG85.

Table 1: In Vitro Inhibitory Activity against Ag85C

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8248211?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8248211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Compound IC50 (pM)

Kinetic Parameter

(k_inact/K_I)
(MM—*min—?)

Mechanism of
Action

0.5 ->100 (for

Ebselen o 0.3057 + 0.0140 Covalent, Allosteric
derivatives)
Adamantyl Ebselen Not specified 0.0065 + 0.0003 Covalent, Allosteric
Azido Ebselen Not specified 0.1845 + 0.0094 Covalent, Allosteric
13-AG85 Not specified Not specified Binds to Ag85C
Table 2: Whole-Cell Inhibitory Activity against M. tuberculosis
Minimum Inhibitory
Compound Concentration (MIC) Strain(s)
(ng/mL)
M. tuberculosis mc26206 (drug-
Ebselen 20[1] sensitive and drug-resistant
strains)
Ebselen Derivatives 12.5-100 M. tuberculosis

Identical for drug-susceptible

and drug-resistant strains

13-AG85

(specific value not available in

searched literature)[2]

M. tuberculosis H37Ry,
extensively drug-
resistant/multidrug-resistant

strains[2]

Experimental Protocols

Radiometric Mycolyltransferase Assay

This assay measures the enzymatic activity of the Ag85 complex by quantifying the transfer of
a radiolabeled mycolic acid from a donor substrate to an acceptor, resulting in the formation of

trehalose dimycolate (TDM).

Materials:
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Purified Ag85C protein

Trehalose monomycolate (TMM)

[U-14C] trehalose

Inhibitor compound (e.g., Ebselen)
Reaction buffer

Thin-layer chromatography (TLC) plates
Scintillation counter

Procedure:

Prepare a reaction mixture containing purified Ag85C protein, TMM, and [U-14C] trehalose in
a suitable reaction buffer.

Add the inhibitor compound at the desired concentration to the reaction mixture. A control
reaction without the inhibitor should be run in parallel.

Incubate the reaction at a specified temperature and for a specific duration to allow for the
enzymatic reaction to proceed.

Stop the reaction, typically by adding a solvent to extract the lipids.

Spot the extracted lipids onto a TLC plate and develop the chromatogram using an
appropriate solvent system to separate TMM and the newly synthesized TDM.

Visualize the radiolabeled lipids on the TLC plate using autoradiography or a
phosphorimager.

Quantify the amount of radioactivity in the TDM and TMM spots to determine the percentage
of inhibition. For example, in one study, the synthesis of TDM was completely abolished in
the presence of 10 uM Ebselen, and the formation of TMM was reduced by 70.7% compared
to the control[1][3].
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Resazurin Microtiter Assay (REMA) for Whole-Cell
Growth Inhibition

This colorimetric assay is used to determine the minimum inhibitory concentration (MIC) of a
compound against M. tuberculosis. It relies on the reduction of the blue resazurin dye to the
pink resorufin by metabolically active cells.

Materials:

M. tuberculosis culture (e.g., H37Rv strain mc26206)

o 96-well microtiter plates

e 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase) and Tween 80
e Inhibitor compound

¢ Resazurin sodium salt solution (0.01% wi/v)

o Plate reader (optional, for quantitative analysis)

Procedure:

» Prepare serial dilutions of the inhibitor compound in 7H9 broth in the wells of a 96-well plate.
e Prepare an inoculum of M. tuberculosis and adjust the turbidity to a McFarland standard.

 Inoculate each well containing the inhibitor dilution with the bacterial suspension. Include a
positive control (bacteria, no inhibitor) and a negative control (broth only).

o Seal the plates and incubate at 37°C.
» After a defined incubation period (typically 7 days), add the resazurin solution to each well[4].
e Re-incubate the plates overnight to allow for color development[4][5].

o Visually inspect the plates for a color change. A blue color indicates inhibition of bacterial
growth, while a pink color indicates bacterial viability.
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e The MIC is defined as the lowest concentration of the compound that prevents the color
change from blue to pink[4].

Mandatory Visualizations
Signaling Pathway of Antigen 85 and its Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Independent Verification of Antigen 85 (AS-85) Activity:
A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8248211#independent-verification-of-as-85-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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